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Compound of Interest

Compound Name: 4-Fluoro-2-nitroaniline

Cat. No.: B1293508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and applications of 4-Fluoro-2-nitroaniline, a key intermediate in the pharmaceutical,
agrochemical, and dye manufacturing industries.

Core Properties of 4-Fluoro-2-nitroaniline

4-Fluoro-2-nitroaniline is an organic compound featuring a fluorine atom and a nitro group
attached to an aniline ring. These functional groups impart specific reactivity that makes it a
versatile building block in organic synthesis.

Data Presentation: Molecular and Chemical Properties
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Property Value Source
Molecular Weight 156.11 g/mol [1112]
Chemical Formula CeHsFN202 [2]
Linear Formula FCeH3(NO2)NH:2 [1]

CAS Number 364-78-3 [1]
Appearance Orange solid [3]
Melting Point 90-94 °C [4]
Solubility Insoluble in water. [5]

Applications in Research and Development

4-Fluoro-2-nitroaniline is a critical starting material and intermediate in various fields:

Pharmaceutical Development: It serves as a foundational component in the synthesis of a
range of Active Pharmaceutical Ingredients (APIs).[6][7] Its structure allows for further
chemical modifications to create novel compounds with specific therapeutic activities.[6][7]
For instance, it is used as a reagent in the preparation of 4-fluoro-o-phenylenediamine and
N-(4-fluoro-2-nitrophenyl)-beta-alanine.[5]

Dye Manufacturing: This compound is a key precursor in the production of azo dyes, which
are valued for their vibrant colors and are widely used in the textile and paper industries.[6]

[7]

Agrochemical Production: It is utilized in the formulation of certain herbicides and pesticides,
contributing to crop protection.[6]

Coordination Chemistry: It can act as a monodentate ligand to form complexes with
transition metals like copper(ll), nickel(ll), and cobalt(ll).[1][5]

Experimental Protocols: Synthesis of 4-Fluoro-2-
nitroaniline
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The following protocol describes a continuous flow synthesis method using a microchannel
reactor, which offers advantages in terms of safety and efficiency for nitration reactions.[3][8]

Objective: To synthesize 4-fluoro-2-nitroaniline via nitration of p-fluoroacetanilide followed by
hydrolysis.

Materials:

» p-Fluoroacetanilide

e Acetic acid

e Acetic anhydride

« Nitric acid (68% aqueous solution)

e Petroleum ether

e |Ice water

Corning high-flux continuous flow microchannel reactor

Procedure:

e Preparation of Reactant Solutions:

o Prepare a 20-40% solution of p-fluoroacetanilide in a solvent mixture of acetic acid and
acetic anhydride. The molar ratio of acetic acid to acetic anhydride can range from 1.0:2.0
to 1.0:2.4.[3]

o Use a 68% aqueous solution of nitric acid.[3]

o The overall molar ratio of p-fluoroacetanilide to nitric acid should be maintained between
1:1.0 and 1:1.5.[3]

e Continuous Flow Nitration:

o Set the flow rate of the p-fluoroacetanilide solution to 40.0-100.0 mL/min.[3]
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[e]

Set the flow rate of the 68% nitric acid solution to 4.0-30.0 mL/min.[3]

o

Preheat the reactant streams before they are mixed in the microchannel reactor.

[¢]

Conduct the reaction within the microchannel reactor at a temperature of 30-70 °C.[3]

[¢]

The residence time for the reaction in the reactor is typically between 50 and 200 seconds.

[3]

e Hydrolysis:

o The output from the reactor is collected and subjected to hydrolysis at 90-100 °C for 2-4
hours to remove the acetyl protecting group.[3]

o Work-up and Purification:

o After hydrolysis, cool the reaction mixture in an ice water bath (0-5 °C) and stir for 30
minutes to precipitate the product.[3]

o Filter the resulting solid.
o Wash the filter cake with water until it is weakly acidic or neutral.[3]
o Add petroleum ether to the washed solid and mix.[3]

o Dry the final product to obtain 4-fluoro-2-nitroaniline as an orange solid. The reported
yield for this method is between 83% and 94%.[3]

Mandatory Visualizations

The synthesis of 4-fluoro-2-nitroaniline can be represented as a logical workflow, from the
preparation of starting materials to the final purified product.
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Workflow for the Synthesis of 4-Fluoro-2-nitroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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